Cas no 1818428-24-8 (EHP-101)

Etrinabdione (ehp-101; vce-004.8) is an orally effective, specific PPAR γ And CB2 receptor dual agonists Conclusion: etrinabdione can inhibit prolyl hydroxylases (PhDs) and activate HIF pathway Etrinabdione is a semi synthetic, multi-target cannabinoid quinoline with potent anti-inflammatory activity Etrinabdione attenuates lipogenesis and prevents diet induced obesity

EHP-101 structure

Product Name:EHP-101

CAS No:1818428-24-8

Molecular Formula:C₂₈H₃₅NO₃

Molecular Weight:433.582408189774

CID:4738905

PubChem ID:118465221

EHP-101 Properties

Names and Identifiers

- KTJCIKNF3F
- ZB1584
- SB18747
- (1'R,6'R)-3-(benzylamino)-6-hydroxy-3'-methyl-4-pentyl-6'-(prop-1-en-2-yl)-[1,1'-bi(cyclohexane)]-2',3,6-triene-2,5-dione
- 5-(Benzylamino)-4-hydroxy-3-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]-6-pentylcyclohexa-
- VCE-004.8
- EHP-101
- BDBM482299
- US10919843, Compound VIII
- (1'R,6'R)-3-(Benzylamine)-6-hydroxy-3'-methyl-4-pentyl-6'-(prop-1-en-2-yl)-(1,1'-bi(cyclohexane))-2',3,6-triene-2,5-dione
- 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-3-((1R,6R)-3-methyl-6-(1-met
- EHP101
- 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-3-((1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl)-6-pentyl-5-((phenylmethyl)amino)-
- VCE-004.8
- VCE-004
- HY-128872
- 1818428-24-8
- 5-(benzylamino)-4-hydroxy-3-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]-6-pentylcyclohexa-3,5-diene-1,2-dione
- CS-0101637
- G16922
- EX-A3105
- etrinabdione [INN]
- EHP-101 (VCE- 004.8)?
- (1'R,6'R)-3-(BENZYLAMINO)-6-HYDROXY-3'-METHYL-4-PENTYL-6'-(PROP-1-EN-2-YL)-(1,1'-BI(CYCLOHEXANE))-2',3,6-TRIENE-2,5-DIONE
- CHEMBL5095098
- (1'R,6'R)-3-(benzylamino)-6-hydroxy-3'-methyl-4-pentyl-6'-(prop-1-en-2-yl)[1,1'-bi(cyclohexane)]-1(6),2',3-triene-2,5-dione
- AC-36333
- SCHEMBL17197618
- Etrinabdione
- DA-68544
- MS-27754
- AKOS040740523
- 2-Hydroxy-3-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-6-pentyl-5-[(phenylmethyl)amino]-2,5-cyclohexadiene-1,4-dione
- UNII-KTJCIKNF3F
- InChIKey： CGGGAXJIRQSRPH-JTHBVZDNSA-N
- Inchi： 1S/C28H35NO3/c1-5-6-8-13-22-25(29-17-20-11-9-7-10-12-20)27(31)24(28(32)26(22)30)23-16-19(4)14-15-21(23)18(2)3/h7,9-12,16,21,23,29,31H,2,5-6,8,13-15,17H2,1,3-4H3/t21-,23+/m0/s1
- SMILES： OC1C(=C(CCCCC)C(C(C=1[C@@H]1C=C(C)CC[C@H]1C(=C)C)=O)=O)NCC1C=CC=CC=1

Computed Properties

Exact Mass: 433.26169398 g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 9
Monoisotopic Mass: 433.26169398 g/mol
Heavy Atom Count: 32
Complexity: 839
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 66.4
Molecular Weight: 433.6

EHP-101 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01V4JT-1mg	VCE-004.8	1818428-24-8	98%	1mg	$185.00	2024-06-18
Aaron	AR01V4S5-1mg	VCE-004.8	1818428-24-8	95%	1mg	$170.00
ChemScence	CS-0101637-5mg	EHP-101	1818428-24-8	98.56%	5mg	$350.0	2022-04-27
DC Chemicals	DC57061-100mg	EHP-101 (VCE- 004.8)	1818428-24-8	>98%	100mg	$950.0	2023-09-15
eNovation Chemicals LLC	Y1241571-5mg	VCE-004.8	1818428-24-8	98%	5mg	$555	2024-06-05
MedChemExpress	HY-128872-10mM*1mLinDMSO	EHP-101	1818428-24-8	98.22%	10mM*1mLinDMSO	￥3850	2022-05-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	T13289-1mg	EHP-101	1818428-24-8	>98%	1mg	¥913.00	2024-08-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T13289-5 mg	VCE-004.8	1818428-24-8		5mg	￥3010.00	2021-09-23
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce60020-1mg	VCE-004.8	1818428-24-8	98%	1mg	￥0.00	2023-09-07

EHP-101 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1818428-24-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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